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Compound of Interest

Compound Name: Tofenacin

Cat. No.: B095592

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tofenacin is an antidepressant drug with a tricyclic-like structure that functions as a serotonin-
norepinephrine reuptake inhibitor (SNRI). It is also the major active metabolite of the muscle
relaxant orphenadrine and is thought to contribute to orphenadrine's antidepressant effects.[1]
Due to its therapeutic potential, understanding the stability profile and appropriate storage
conditions of tofenacin is critical for ensuring its quality, efficacy, and safety in research and
development settings.

These application notes provide a comprehensive overview of tofenacin's stability under
various conditions and offer detailed protocols for its handling and storage. The information
presented herein is compiled from available scientific literature on tofenacin and structurally
related compounds.

Chemical and Physical Properties
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Property Value

) N-methyl-2-[(2-methylphenyl)
Chemical Name _
(phenyl)methoxy]ethanamine

Molecular Formula C17H21NO

Molecular Weight 255.36 g/mol [2]
Appearance Solid (form may vary)
CAS Number 15301-93-6

Recommended Storage Conditions

Proper storage is essential to maintain the integrity of tofenacin. The following conditions are
recommended for routine storage of tofenacin and its formulations.

Condition Solid Form Solutions

Controlled Room Temperature Short-term (< 24 hours): 2-8°C

Temperature
(20-25°C) Long-term: < -20°C

o Store in a dry place, protected
Humidity ) N/A
from moisture.

Protect from light. Store in )
] ) ] ] Protect from light. Use amber
Light amber vials or light-resistant ] ] o
) vials or wrap containers in foil.
containers.

For long-term storage,

) consider purging with an inert
Store in a well-sealed ]
Atmosphere ) gas (e.g., nitrogen, argon)
container. _ S
before sealing to minimize

oxidation.

Stability Profile of Tofenacin

Detailed stability studies on tofenacin are not extensively available in the public domain.
However, based on its chemical structure (a tertiary amine and an ether linkage) and its relation
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to orphenadrine and other tricyclic antidepressants, the following degradation pathways can be
anticipated.

Hydrolytic Degradation

Hydrolysis is a potential degradation pathway for the ether linkage in tofenacin, particularly
under acidic or basic conditions, which could lead to the formation of 2-methylbenzhydrol and
N-methylethanolamine. The rate of hydrolysis is expected to be pH and temperature-
dependent.

Oxidative Degradation

The tertiary amine group in tofenacin is susceptible to oxidation, which can lead to the
formation of N-oxide derivatives. The presence of oxygen, metal ions, and exposure to light can
accelerate oxidative degradation.

Photodegradation

Tofenacin, like other tricyclic antidepressants, may be sensitive to light.[3][4][5][6][7]
Photodegradation can lead to a variety of degradation products through complex reaction
pathways, potentially involving cleavage of the ether bond and modifications to the aromatic
rings.

Thermal Degradation

Elevated temperatures can accelerate both hydrolytic and oxidative degradation pathways. The
tertiary amine functional group may also be susceptible to thermal decomposition.[8][9][10][11]

Signaling Pathway of Tofenacin

As a serotonin-norepinephrine reuptake inhibitor (SNRI), tofenacin's primary mechanism of

action is to block the serotonin transporter (SERT) and the norepinephrine transporter (NET).
This inhibition leads to an increased concentration of these neurotransmitters in the synaptic
cleft, thereby enhancing serotonergic and noradrenergic neurotransmission.[1][12][13]
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Figure 1: Tofenacin's Mechanism of Action.

Experimental Protocols

The following are generalized protocols for conducting forced degradation studies on
tofenacin. These should be adapted based on the specific formulation and analytical method

used.

Forced Degradation Studies Workflow
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Prepare Tofenacin Stock Solution

Expose to Stress Conditions
(Acid, Base, Oxidative, Thermal, Photolytic)

(Collect Samples at Time Points

:

C\leutralize/Quench Reaction

Gilute to Working Concentratioa

'

Analyze by Stability-Indicating Method (e.g., HPLC)

Evaluate Data
(Assay, Impurities, Mass Balance)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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